Cas no 1701592-59-7 (ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1701592-59-7
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5833470
• PubChem ID: 136709214
• Update Time: 2025-05-24

ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate
• EN300-1118757
• 1701592-59-7
• ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C11H17N3O2/c1-4-16-11(15)9-6-12-10-5-7(2)13-14(10)8(9)3/h5,8-9,12H,4,6H2,1-3H3
• InChI Key： QVOZGGRRCJLLFF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC2=CC(C)=NN2C1C)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylate

Introduction to Ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate (CAS No. 1701592-59-7)

Ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate, identified by its CAS number 1701592-59-7, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrazolo[1,5-α]pyrimidine class, a scaffold known for its broad biological activity and potential therapeutic applications. The structural features of this compound, particularly its dual pyrazole and pyrimidine rings, make it a versatile candidate for further investigation in drug discovery and medicinal chemistry.

The< strong>ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate molecule exhibits a unique chemical profile that positions it as a promising intermediate in the synthesis of more complex pharmacophores. The presence of ester functionality at the 6-position provides a handle for further chemical modifications, enabling the exploration of novel derivatives with enhanced biological activity. This characteristic is particularly valuable in the development of small-molecule inhibitors targeting specific enzymatic or receptor interactions.

In recent years, there has been growing interest in pyrazolo[1,5-α]pyrimidine derivatives due to their demonstrated efficacy in various preclinical studies. These compounds have shown potential in inhibiting kinases and other enzymes involved in cancer pathways. For instance, studies have highlighted the anti-proliferative effects of certain pyrazolo[1,5-α]pyrimidine analogs on breast and lung cancer cell lines. The< strong>ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate, with its optimized substitution pattern, could serve as a key building block in the synthesis of next-generation anti-cancer agents.

The< strong>CAS no 1701592-59-7 designation ensures that researchers have a standardized reference for this compound. This is crucial for reproducibility in scientific experiments and for facilitating collaboration across different laboratories. The compound's molecular structure also suggests potential applications beyond oncology. For example, its ability to modulate transcription factors and signal transduction pathways may make it relevant in the treatment of inflammatory diseases and autoimmune disorders.

Advances in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for biological activity. The< strong>ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate has been subjected to virtual screening using molecular docking techniques to identify potential binding interactions with target proteins. These computational studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

The synthesis of< strong>ethyl 2,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrimidine-6-carboxylate involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps include condensation reactions to form the pyrazole ring system followed by cyclization to introduce the pyrimidine moiety. The introduction of the ester group at the 6-position is typically achieved through esterification reactions using appropriate carboxylic acid derivatives.

In conclusion,< strong>Ethyl 2,7-dimethyl-4H,5H,6H ,7 H -pyrazolo [1 ,5 - α ] pyrimidine -6 -carboxylate ( CAS No . 1701592 -59 -7 ) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives，its importance in drug discovery is likely to grow even further.